Cas no 1006490-27-2 (2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid)
1006490-27-2 structure
Product Name:2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid
CAS No:1006490-27-2
MF:C9H11BrN2O2
MW:259.099841356277
CID:5175722
Update Time:2023-08-26
2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-BROMO-3-CYCLOPROPYL-1H-PYRAZOL-1-YL)PROPANOIC ACID
- BBL041028
- STL574612
- 2-(4-bromo-3-cyclopropylpyrazol-1-yl)propanoic acid
- 1H-Pyrazole-1-acetic acid, 4-bromo-3-cyclopropyl-α-methyl-
- 2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid
-
- Inchi: 1S/C9H11BrN2O2/c1-5(9(13)14)12-4-7(10)8(11-12)6-2-3-6/h4-6H,2-3H2,1H3,(H,13,14)
- InChI Key: FXWZFYGYINSHLQ-UHFFFAOYSA-N
- SMILES: BrC1=CN(C(C(=O)O)C)N=C1C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: 1.6
- Topological Polar Surface Area: 55.1
2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
1006490-27-2 (2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent